Cas no 30553-06-1 (Benzoic acid, sulfo-)

• Product Name: Benzoic acid, sulfo-
• CAS No: 30553-06-1
• MF: C₇H₆O₅S
• MW: 202.184541225433
• CID: 316684
• PubChem ID: 12438
• Update Time: 2025-04-19

Benzoic acid, sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, sulfo-
• Carboxybenzenesulfonic acid
• CBSA
• Sulfobenzoic acid
• NS00035390
• W-104924
• FT-0613415
• EN300-27433
• DTXSID6060894
• UNII-O9W37198EZ
• MFCD00007479
• 2-Sulphobenzoic acid
• 2-Sulfobenzoicacid
• EINECS 211-176-5
• Benzoic acid, 2-sulfo-
• O9W37198EZ
• 2-Sulfobenzoic acid #
• Benzoic acid, o-sulfo- (6CI,7CI,8CI); 2-Sulfobenzoic acid; 2-Carboxybenzenesulfonic acid; o-Carboxybenzenesulfonic acid; o-Sulfobenzoic acid
• SulfobenzoesA currencyure
• BENZOIC ACID, O-SULFO-
• Q27285527
• sulphobenzoic acid
• 2-Sulfobenzoic acid
• PS-8185
• o-Sulfobenzoic acid
• A834285
• AKOS000121149
• 632-25-7
• 30553-06-1
• O-CARBOXYBENZENESULFONIC ACID
• 2-sulfo-benzoic acid
• SCHEMBL118459
• 2-carboxybenzenesulfonic acid

• Inchi： 1S/C7H6O5S/c8-7(9)5-3-1-2-4-6(5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
• InChI Key： ZMPRRFPMMJQXPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 201.99358
• Monoisotopic Mass: 201.993594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 0.2

Experimental Properties

• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.67